Cas no 2171469-59-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid
• CAS No: 2171469-59-1
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5777350
• PubChem ID: 165547838
• Update Time: 2025-10-31

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]butanoic acid
• 2171469-59-1
• EN300-1490660
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid

• Inchi： 1S/C25H30N2O6/c1-32-15-7-12-22(24(30)26-14-6-13-23(28)29)27-25(31)33-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： OLCWHFJBFUGZBI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC(=O)O)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic Acid (CAS No. 2171469-59-1): An Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid (CAS No. 2171469-59-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aze(Me)-OH, is a derivative of the amino acid azetidine-2-carboxylic acid (Aze) and is characterized by its unique structural features and potential applications in drug development.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid allows for precise control over the reactivity of the amino group during synthetic processes, making it an essential intermediate in the synthesis of complex peptides and peptidomimetics.

The azetidine ring, a four-membered cyclic structure, imparts unique conformational properties to the molecule. These properties are crucial for the design of bioactive compounds that can mimic or modulate the activity of natural peptides and proteins. The methoxy group on the pentanamide chain further enhances the solubility and stability of the compound, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that these derivatives can selectively target specific enzymes involved in inflammatory pathways and cancer cell proliferation, offering promising leads for drug discovery.

In another study, published in Organic Letters, scientists explored the use of Fmoc-Aze(Me)-OH as a building block for the synthesis of peptidomimetic inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their modulation can have significant therapeutic benefits. The study showed that Fmoc-Aze(Me)-OH derivatives can effectively disrupt specific PPIs, leading to potential applications in treating diseases such as Alzheimer's and Parkinson's.

The synthetic versatility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid has also been leveraged in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving pharmacokinetic properties such as solubility and bioavailability. A recent paper in Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of prodrugs using Fmoc-Aze(Me)-OH as a key intermediate. These prodrugs showed enhanced stability and improved therapeutic efficacy compared to their parent compounds.

Beyond its applications in drug development, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid has also found use in materials science. Researchers have utilized this compound to create functionalized polymers with tailored properties for various applications, including drug delivery systems and biomedical devices. The unique combination of functional groups in Fmoc-Aze(Me)-OH allows for precise control over polymer architecture, enabling the design of materials with specific mechanical and biological properties.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidobutanoic acid (CAS No. 2171469-59-1) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic versatility make it an invaluable tool for scientists working on the development of novel therapeutics and advanced materials. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.